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Compound of Interest

2,4,7,9-Tetramethyldecane-4,7-
diol

Cat. No.: B101085

Compound Name:

The molecular weight of 2,4,7,9-Tetramethyldecane-4,7-diol is approximately 230.39 g/mol .
This is determined by its chemical structure and the atomic masses of its constituent elements.

Chemical Formula

The molecular formula for 2,4,7,9-Tetramethyldecane-4,7-diol is C1aH3002.[1][2] This
indicates that a single molecule of the compound contains 14 carbon atoms, 30 hydrogen
atoms, and 2 oxygen atoms.

Calculation of Molecular Weight

The molecular weight is calculated by summing the atomic weights of all atoms in the molecule.
The standard atomic weights used for this calculation are:

e Carbon (C): ~12.011 u[3][4][5][6]

e Hydrogen (H): ~1.008 u[7][8][9]

e Oxygen (O): ~15.999 u[10][11][12][13]

The calculation is as follows: (14 x 12.011) + (30 x 1.008) + (2 x 15.999) = 230.392 u

This value is commonly expressed in grams per mole ( g/mol ) for macroscopic quantities.
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Data Summary

The table below provides a detailed breakdown of the elemental composition and contribution

to the total molecular weight of 2,4,7,9-Tetramethyldecane-4,7-diol.

Total
Standard o
. ) . Contribution
Element Symbol Atomic Count Atomic Weight
to Molecular
(u) .
Weight (u)
Carbon C 14 12.011 168.154
Hydrogen H 30 1.008 30.240
Oxygen O 2 15.999 31.998
Total C14H3002 46 230.392

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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